Cas no 781595-43-5 (5,6,7,8-tetrahydropyrido3,4-dpyrimidine)

5,6,7,8-tetrahydropyrido3,4-dpyrimidine structure
781595-43-5 structure
Product Name:5,6,7,8-tetrahydropyrido3,4-dpyrimidine
CAS No:781595-43-5
MF:C7H9N3
MW:135.166460752487
MDL:MFCD08703280
CID:553868
Update Time:2025-09-26

5,6,7,8-tetrahydropyrido3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine
    • 5,6,7,8-Tetrahydro-pyrido-[3,4-d]pyrimidine hydrochloride
    • Pyrido[3,4-d]pyrimidine, 5,6,7,8-tetrahydro-
    • 5H,6H,7H,8H-pyrido[3,4-d]pyrimidine
    • AB48465
    • AC1Q1H8X
    • AG-H-13516
    • CTK5E5452
    • RL05026
    • SureCN397493
    • 5,6,7,8-tetrahydropyrido3,4-dpyrimidine
    • MDL： MFCD08703280
    • Inchi： 1S/C7H9N3/c1-2-8-4-7-6(1)3-9-5-10-7/h3,5,8H,1-2,4H2
    • InChI Key： WGJUBVJZKNTGRC-UHFFFAOYSA-N
    • SMILES： N1CC2C(=CN=CN=2)CC1

Computed Properties

  • Exact Mass: 135.08000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0

Experimental Properties

  • Boiling Point: 277℃ at 760 mmHg
  • PSA: 37.81000
  • LogP: 0.45110

5,6,7,8-tetrahydropyrido3,4-dpyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6,7,8-tetrahydropyrido3,4-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
122738-1g
5,6,7,8-Tetrahydro-pyrido-[3,4-d]pyrimidine hydrochloride, 90+%
 781595-43-5 90+%
1g
 $1073.00 2023-09-07
Chemenu
CM108610-500mg
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5 97%
500mg
 $330 2022-09-29
Chemenu
CM108610-1g
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5 97%
1g
 $708 2024-07-23
Chemenu
CM108610-5g
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5 97%
5g
 $1815 2022-09-29
TRC
T304053-10mg
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5
10mg
 $ 50.00 2022-06-02
TRC
T304053-50mg
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5
50mg
 $ 210.00 2022-06-02
TRC
T304053-100mg
5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5
100mg
 $ 295.00 2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H177439-500mg
5,6,7,8-tetrahydropyrido3,4-dpyrimidine
 781595-43-5 97%
500mg
 ¥10506.90 2023-09-02
Alichem
A029193402-1g
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine
 781595-43-5 95%
1g
 $715.00 2023-09-01
eNovation Chemicals LLC
D502822-1g
5,6,7,8-Tetrahydropyrido[3,4-d]pyriMidine
 781595-43-5 97%
1g
 $4368 2024-05-24

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